Cas no 58521-61-2 (3-methylazetidin-2-one)

• Product Name: 3-methylazetidin-2-one
• CAS No: 58521-61-2
• MF: C₄H₇NO
• MW: 85.1044809818268
• MDL: MFCD19217124
• CID: 2113711
• PubChem ID: 13285795
• Update Time: 2025-10-31

3-methylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-Azetidinone
• 3-methylazetidin-2-one
• PS-18194
• EN300-7571884
• DA-23380
• 2-Azetidinone, 3-methyl-
• P20594
• 58521-61-2
• AKOS006346856
• SY322877
• MFCD19217124
• CS-0046512
• DTXSID90534763
• DTXCID20485552

• MDL： MFCD19217124
• Inchi： 1S/C4H7NO/c1-3-2-5-4(3)6/h3H,2H2,1H3,(H,5,6)
• InChI Key： XYAPRMQTKAOTJZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)CN1

Computed Properties

• Exact Mass: 85.052763847g/mol
• Monoisotopic Mass: 85.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3-methylazetidin-2-one

3-Methylazetidin-2-One (CAS No. 58521-61-2): A Comprehensive Overview

3-Methylazetidin-2-One, also known by its CAS registry number 58521-61-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug discovery and materials science. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its importance in contemporary research.

The molecular structure of 3-Methylazetidin-2-One consists of a four-membered ring system, which includes a ketone group and a methyl substituent. This compact structure contributes to its distinctive chemical reactivity and physical properties. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, leveraging its ability to undergo various transformations under controlled conditions. For instance, studies have demonstrated its utility in the construction of complex ring systems, which are pivotal in the development of novel therapeutic agents.

Recent investigations into the synthesis of 3-Methylazetidin-2-One have revealed innovative routes that enhance both efficiency and scalability. One notable approach involves the use of transition metal catalysts to facilitate key bond-forming reactions. These methods not only improve yield but also minimize the environmental footprint, aligning with the growing emphasis on sustainable chemistry practices. Furthermore, the compound's stability under diverse reaction conditions makes it an attractive candidate for large-scale production.

In terms of biological activity, 3-Methylazetidin-2-One has shown promise as a precursor to bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been evaluated for their ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases. Recent studies published in reputable journals highlight its role in inhibiting specific proteases, suggesting a potential avenue for drug development.

The application of 3-Methylazetidin-2-One extends beyond pharmaceuticals into materials science, where it serves as a building block for advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions makes it ideal for constructing high-performance materials with tailored properties. Researchers have also explored its use in click chemistry reactions, which offer rapid and efficient methods for assembling complex structures.

From an analytical standpoint, the characterization of 3-Methylazetidin-2-One has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into its molecular architecture and dynamic behavior. These tools enable precise determination of purity and structural integrity, which are critical for ensuring reproducibility in research and industrial applications.

Looking ahead, the continued exploration of 3-Methylazetidin-2-One is expected to yield further breakthroughs in both academic and industrial settings. Its versatility as a chemical building block positions it as a valuable asset in the toolkit of modern chemists. As research progresses, it is anticipated that new discoveries will expand its utility across diverse fields, solidifying its role as a cornerstone compound in contemporary chemical science.